2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide

• IUPAC Name: 2-[1-(3-chlorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide
• InChI: InChI=1S/C21H16ClN5O3S/c22-13-2-1-3-15(8-13)27-20-16(10-25-27)21(24-12-23-20)31-11-19(28)26-14-4-5-17-18(9-14)30-7-6-29-17/h1-5,8-10,12H,6-7,11H2,(H,26,28)
• InChI Key: RBVFNGUPIZCIJW-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)NC(=O)CSC3=NC=NC4=C3C=NN4C5=CC(=CC=C5)Cl
• Molecular Formula: C21H16ClN5O3S
• Molecular Weight: 453.9 g/mol
• CAS No.: 872860-45-2

Description

2-((1-(3-chlorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C21H16ClN5O3S and its molecular weight is 453.9. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

A key area of scientific research involving pyrazolo[3,4-d]pyrimidine derivatives, similar to the specified compound, is their potential antitumor activity. For instance, El-Morsy et al. (2017) synthesized a series of these derivatives, discovering that some exhibited mild to moderate antitumor activity against human breast adenocarcinoma cell line MCF7. Among these, a closely related compound, N-(2-chlorophenyl)-2-(3-(methylthio)-4-oxo-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)acetamide, showed significant activity with an IC50 value in the micromolar range (El-Morsy, El-Sayed, & Abulkhair, 2017).

Antimicrobial Activity

Research by Bondock et al. (2008) and Abu-Melha (2013) highlights the antimicrobial potential of pyrazolo[3,4-d]pyrimidine derivatives. These studies synthesized various derivatives and evaluated their effectiveness against microbial agents, showing that some compounds exhibited promising antimicrobial properties (Bondock, Rabie, Etman, & Fadda, 2008); (Abu-Melha, 2013).

Antioxidant Properties

El‐Mekabaty (2015) investigated pyrazolo[3,4-d]pyrimidin-4-one derivatives for their antioxidant activities. Some compounds in this category were found to exhibit antioxidant properties comparable to ascorbic acid, suggesting potential applications in combating oxidative stress-related conditions (El‐Mekabaty, 2015).

Anti-Lung Cancer Activity

A study by Hammam et al. (2005) on fluoro substituted benzo[b]pyran derivatives, which share a similar structural motif with the specified compound, revealed anti-lung cancer activity. These derivatives showed promising results against human cancer cell lines, including lung cancer, at low concentrations compared to traditional drugs (Hammam, El-Salam, Mohamed, & Hafez, 2005).